Cas no 944030-58-4 (2-[(2s)-pyrrolidin-2-yl]-3h-imidazo[4,5-c]pyridine)

• Product Name: 2-[(2s)-pyrrolidin-2-yl]-3h-imidazo[4,5-c]pyridine
• CAS No: 944030-58-4
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 1987187
• PubChem ID: 49781507
• Update Time: 2025-11-02

2-[(2s)-pyrrolidin-2-yl]-3h-imidazo[4,5-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-[(2s)-pyrrolidin-2-yl]-3h-imidazo[4,5-c]pyridine
• (S)-2-Pyrrolidin-2-yl-3H-imidazo[4,5-c]pyridine
• WQILXFBGCXWLKS-QMMMGPOBSA-N
• 944030-58-4
• (S)-2-(PYRROLIDIN-2-YL)-3H-IMIDAZO[4,5-C]PYRIDINE
• DTXSID90678530

• MDL： MFCD16658514
• Inchi： 1S/C10H12N4/c1-2-8(12-4-1)10-13-7-3-5-11-6-9(7)14-10/h3,5-6,8,12H,1-2,4H2,(H,13,14)/t8-/m0/s1
• InChI Key： WQILXFBGCXWLKS-QMMMGPOBSA-N
• SMILES： N1CCC[C@H]1C1=NC2C=CN=CC=2N1

Computed Properties

• Exact Mass: 188.106196400Da
• Monoisotopic Mass: 188.106196400Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 53.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazo-[4,5-c]pyridines

Additional information on 2-[(2s)-pyrrolidin-2-yl]-3h-imidazo[4,5-c]pyridine

Comprehensive Overview of 2-[(2S)-Pyrrolidin-2-yl]-3H-Imidazo[4,5-c]Pyridine (CAS No. 944030-58-4)

2-[(2S)-Pyrrolidin-2-yl]-3H-imidazo[4,5-c]pyridine (CAS No. 944030-58-4) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazopyridine derivatives, which are known for their diverse biological activities, including modulation of neurotransmitter receptors and enzyme inhibition. The (2S)-pyrrolidin-2-yl moiety in its structure enhances its binding affinity to biological targets, making it a valuable scaffold in drug discovery.

In recent years, the demand for imidazo[4,5-c]pyridine derivatives has surged, driven by their relevance in treating neurological disorders and inflammatory conditions. Researchers are particularly interested in the chiral center present in the pyrrolidine ring, as it influences the compound's stereoselective interactions with proteins and enzymes. This specificity is critical for designing drugs with fewer side effects and improved efficacy. The compound's CAS No. 944030-58-4 is frequently searched in academic databases and patent filings, reflecting its importance in medicinal chemistry.

The synthesis of 2-[(2S)-pyrrolidin-2-yl]-3H-imidazo[4,5-c]pyridine involves multi-step organic reactions, including cyclization and stereoselective modifications. Advanced techniques such as asymmetric catalysis and microwave-assisted synthesis have been employed to optimize its production. These methods align with the growing trend of green chemistry, which emphasizes sustainable and efficient synthetic routes. The compound's purity and enantiomeric excess are rigorously controlled to meet the standards of preclinical and clinical studies.

From a pharmacological perspective, imidazo[4,5-c]pyridine derivatives like CAS No. 944030-58-4 exhibit promising activity as kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. These properties are being explored in the context of cancer therapy and neurodegenerative diseases, two of the most pressing health challenges today. For instance, the compound's ability to cross the blood-brain barrier makes it a candidate for targeting central nervous system disorders, a topic frequently queried in scientific forums and search engines.

Beyond therapeutics, 2-[(2S)-pyrrolidin-2-yl]-3H-imidazo[4,5-c]pyridine is also studied for its fluorescence properties, which are useful in bioimaging and diagnostic applications. Its rigid aromatic core and electron-rich heterocycles enable it to serve as a molecular probe for detecting biomolecules in complex biological systems. This dual functionality—therapeutic and diagnostic—positions it as a theranostic agent, a trending topic in precision medicine.

In summary, 2-[(2S)-pyrrolidin-2-yl]-3H-imidazo[4,5-c]pyridine (CAS No. 944030-58-4) represents a versatile and high-value compound in modern chemistry and life sciences. Its structural complexity, biological relevance, and synthetic adaptability make it a focal point for researchers aiming to address unmet medical needs. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in advancing drug development and biomedical innovation.